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Compound of Interest

Compound Name:
(R)-5-Oxotetrahydrofuran-2-

carboxylic acid

Cat. No.: B104505 Get Quote

An In-Depth Technical Guide to the Safe Handling of (R)-5-Oxotetrahydrofuran-2-carboxylic
Acid

This guide provides a comprehensive overview of the essential safety protocols and handling

precautions for (R)-5-Oxotetrahydrofuran-2-carboxylic acid. Designed for researchers,

chemists, and drug development professionals, this document moves beyond mere procedural

lists to explain the scientific rationale behind each recommendation. Our objective is to foster a

proactive safety culture by equipping laboratory personnel with the knowledge to manage this

compound responsibly and effectively.

Section 1: Compound Profile & Hazard Identification
(R)-5-Oxotetrahydrofuran-2-carboxylic acid, a chiral building block belonging to the furan

class, is a white crystalline powder utilized in the synthesis of various chemical intermediates,

including potential antiviral agents.[1] Understanding its physical and chemical properties is the

foundational step in a robust safety assessment.

Table 1: Chemical and Physical Properties of (R)-5-Oxotetrahydrofuran-2-carboxylic Acid
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Property Value Source(s)

CAS Number 53558-93-3 [1][2]

Molecular Formula C₅H₆O₄ [3][4]

Molecular Weight ~130.10 g/mol [3][4]

Appearance White crystalline powder [1]

Melting Point 71-73 °C [1][2]

Boiling Point 384.2 °C at 760 mmHg [2][3]

| Density | ~1.5 g/cm³ |[2][3] |

A thorough risk assessment begins with the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. This compound presents moderate hazards that

require diligent control measures.

Table 2: GHS Hazard Classification for (R)-5-Oxotetrahydrofuran-2-carboxylic Acid

Hazard Class GHS Code Hazard Statement Source(s)

Skin
Corrosion/Irritation

H315
Causes skin
irritation

[2][4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[2][4]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2][4]

| Pictogram | GHS07 (Exclamation Mark) | Signal Word: Warning |[2][4][5] |

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework
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Effective laboratory safety is not solely reliant on personal protective equipment (PPE). A more

robust strategy involves implementing the hierarchy of controls, a framework that prioritizes risk

mitigation strategies from most to least effective. This approach is fundamental to creating a

self-validating system of safety.
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The Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Minor Spill Cleanup Major Spill Emergency

Spill Occurs

Assess Spill
Is it a minor spill?

(<10g, contained, no immediate danger)

Minor Spill Protocol

Yes

Major Spill Protocol

No

1. Alert others in the immediate area 1. Evacuate the area immediately

2. Don appropriate PPE

3. Gently cover with absorbent material
(e.g., vermiculite or sand) to prevent dust

4. Cautiously neutralize with sodium bicarbonate
(for acidic compounds)

5. Scoop up residue into a labeled
hazardous waste container

6. Clean the area with a suitable solvent

2. Alert supervisor and call
emergency services (e.g., 911)

3. Close doors and restrict access

4. Await and assist trained
emergency responders

Click to download full resolution via product page

Caption: Decision flowchart for managing a chemical spill.
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For a minor spill of (R)-5-Oxotetrahydrofuran-2-carboxylic acid, laboratory personnel with

proper training can proceed with cleanup. [6]First, alert others nearby. Wearing appropriate

PPE, gently cover the solid spill with an absorbent material like vermiculite or sand to prevent it

from becoming airborne. [7]Given its acidic nature, it can then be cautiously neutralized with

sodium bicarbonate. [6]The resulting mixture should be carefully scooped into a clearly labeled

hazardous waste container for disposal. [6] For any major spill (a large quantity or one that

occurs outside of a containment area), evacuate the area immediately and call for emergency

response. [7][8]

Section 7: Waste Disposal
All waste materials contaminated with (R)-5-Oxotetrahydrofuran-2-carboxylic acid, including

excess reagent, contaminated PPE, and spill cleanup materials, must be disposed of as

hazardous chemical waste. [6]Collect these materials in a sealed, properly labeled container.

Follow all local, state, and federal regulations for hazardous waste disposal, typically managed

through your institution's Environmental Health & Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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